Cinazepam
Overview
Description
Cinazepam (BD-798, sold under the brand name Levana) is an atypical benzodiazepine derivative . It produces pronounced hypnotic, sedative, and anxiolytic effects with minimal myorelaxant side effects .
Molecular Structure Analysis
Cinazepam has a molecular formula of C19H14BrClN2O5 . Its molecular weight is 465.7 g/mol . The IUPAC name for Cinazepam is 4-[[7-bromo-5-(2-chlorophenyl)-2-oxo-1,3-dihydro-1,4-benzodiazepin-3-yl]oxy]-4-oxobutanoic acid .
Scientific Research Applications
Cognitive Functioning Research
Field
Application Summary
Cinazepam, like other benzodiazepines, has been studied for its effects on cognitive functioning. Long-term use of these agents has been associated with impairments in a range of neuropsychological functions .
Methods of Application
A comprehensive search of databases like Medline and PsycINFO was undertaken to identify studies that assessed the cognitive effects of benzodiazepines .
Results
The analysis revealed statistically significant, negative effects for the cognitive domains of working memory, processing speed, divided attention, visuoconstruction, recent memory, and expressive language for current users. For those who had withdrawn and successfully abstained following withdrawal, deficits were observed for the domains of recent memory, processing speed, visuoconstruction, divided attention, working memory, and sustained attention .
New Psychoactive Substance (NPS) Research
Field
Application Summary
Cinazepam, along with Gidazepam, are prescription-only medicines in Ukraine and Russia that have recently emerged as New Psychoactive Substances (NPS). NPS benzodiazepines are one of the primary NPS threats around the world, being found in large numbers in postmortem, driving under the influence of drugs (DUID), and drug-facilitated sexual assault cases .
Methods of Application
The emergence of Cinazepam as an NPS was reported to the European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). The EMCDDA monitors NPS benzodiazepines and other substances .
Results
Cinazepam was first reported to the EMCDDA in 2019. The producers of NPS are always looking for new drugs to market, particularly ones that may avoid relevant drug legislation around the world .
Treatment of Anxiety Disorders
Field
Application Summary
Cinazepam, like other benzodiazepines, is used in the treatment of anxiety disorders. It enhances inhibitory tone via modulation of gamma-aminobutyric acid (GABA) activity and inhibits excitatory tone via modulation of excitatory amino acid activity .
Methods of Application
Cinazepam is administered orally. The dosage and duration of treatment are determined by a healthcare professional based on the patient’s condition .
Results
Cinazepam can provide short-term relief from acute anxiety symptoms and can be valuable in helping patients engage more fully in therapy .
Treatment of Insomnia
Field
Application Summary
Cinazepam is used in the treatment of insomnia. It can be effective in relieving insomnia and other sleep disturbances by helping to relax the muscles and calm the mind, allowing for more restful sleep .
Methods of Application
Cinazepam is administered orally before bedtime. The dosage and duration of treatment are determined by a healthcare professional based on the patient’s condition .
Results
Patients who take Cinazepam for insomnia often report improved sleep quality and duration .
Treatment of Alcohol Withdrawal
Field
Application Summary
Cinazepam, like other benzodiazepines, is used in the management of alcohol withdrawal. It can help reduce the incidence of complications of alcohol withdrawal such as seizures or delirium .
Results
Patients undergoing alcohol withdrawal who take Cinazepam often report reduced withdrawal symptoms .
Treatment of Muscle Spasms
Field
Application Summary
Cinazepam is used in the treatment of muscle spasms. It can help reduce muscle stiffness and spasms .
Results
Patients who take Cinazepam for muscle spasms often report reduced muscle stiffness and spasms .
properties
IUPAC Name |
4-[[7-bromo-5-(2-chlorophenyl)-2-oxo-1,3-dihydro-1,4-benzodiazepin-3-yl]oxy]-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14BrClN2O5/c20-10-5-6-14-12(9-10)17(11-3-1-2-4-13(11)21)23-19(18(27)22-14)28-16(26)8-7-15(24)25/h1-6,9,19H,7-8H2,(H,22,27)(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQTRBZXDWMDXAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(C(=O)NC3=C2C=C(C=C3)Br)OC(=O)CCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14BrClN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201031961 |
Source
|
| Record name | Cinazepam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201031961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
465.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cinazepam | |
CAS RN |
172986-25-3 |
Source
|
| Record name | 1-[7-Bromo-5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-3-yl] butanedioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=172986-25-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cinazepam | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0172986253 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cinazepam | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14715 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Cinazepam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201031961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CINAZEPAM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U4SS7UFXC7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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